Cas no 2098076-43-6 (Methyl 6-cyclohexyl-2-methylpyrimidine-4-carboxylate)

• Product Name: Methyl 6-cyclohexyl-2-methylpyrimidine-4-carboxylate
• CAS No: 2098076-43-6
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• CID: 5728184
• PubChem ID: 122239278
• Update Time: 2025-07-19

Methyl 6-cyclohexyl-2-methylpyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2098076-43-6
• F1967-8007
• methyl 6-cyclohexyl-2-methylpyrimidine-4-carboxylate
• AKOS040812270
• 4-Pyrimidinecarboxylic acid, 6-cyclohexyl-2-methyl-, methyl ester
• Methyl 6-cyclohexyl-2-methylpyrimidine-4-carboxylate

• Inchi： 1S/C13H18N2O2/c1-9-14-11(10-6-4-3-5-7-10)8-12(15-9)13(16)17-2/h8,10H,3-7H2,1-2H3
• InChI Key： GSAQLWMJCYHGJC-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC(C2CCCCC2)=NC(C)=N1)=O

Computed Properties

• Exact Mass: 234.136827821g/mol
• Monoisotopic Mass: 234.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 52.1Ų

Experimental Properties

• Density: 1.109±0.06 g/cm3(Predicted)
• Boiling Point: 350.6±30.0 °C(Predicted)
• pka: 0.02±0.32(Predicted)

Additional information on Methyl 6-cyclohexyl-2-methylpyrimidine-4-carboxylate

Comprehensive Overview of Methyl 6-cyclohexyl-2-methylpyrimidine-4-carboxylate (CAS No. 2098076-43-6)

Methyl 6-cyclohexyl-2-methylpyrimidine-4-carboxylate (CAS No. 2098076-43-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative of pyrimidine is characterized by its unique cyclohexyl and methyl substituents, which contribute to its distinct chemical properties and potential applications. Researchers are increasingly exploring its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel small-molecule inhibitors and heterocyclic compounds.

The structural features of Methyl 6-cyclohexyl-2-methylpyrimidine-4-carboxylate make it a versatile building block in medicinal chemistry. Its pyrimidine core is a common motif in drugs targeting enzymes and receptors, while the ester group offers opportunities for further functionalization. Recent studies highlight its potential in modulating kinase activity, a hot topic in cancer research and inflammation therapeutics. The compound's lipophilic cyclohexyl moiety also enhances membrane permeability, a critical factor in drug design.

In the context of green chemistry trends, synthetic routes for CAS 2098076-43-6 are being optimized to reduce environmental impact. Researchers are investigating catalytic methods and solvent-free conditions for its production, aligning with the pharmaceutical industry's push toward sustainable practices. Analytical techniques like HPLC and LC-MS are routinely employed to ensure high purity (>98%), meeting stringent requirements for preclinical studies.

The compound's stability profile has become a focus area, with thermal analysis (DSC) and accelerated degradation studies confirming its robustness under various storage conditions. This makes Methyl 6-cyclohexyl-2-methylpyrimidine-4-carboxylate particularly valuable for long-term research projects. Patent literature reveals growing interest in its application for CNS-targeting compounds, coinciding with increased investment in neurological disorder treatments.

From a commercial perspective, 2098076-43-6 is available through specialty chemical suppliers with GMP-compliant manufacturing options. Pricing trends reflect its niche status, with bulk quantities increasingly demanded by contract research organizations. The compound's structure-activity relationship (SAR) data is being systematically compiled in chemical databases, aiding virtual screening efforts in AI-driven drug discovery platforms.

Quality control protocols for Methyl 6-cyclohexyl-2-methylpyrimidine-4-carboxylate typically include chiral purity assessment, given the potential significance of stereochemistry in biological activity. Recent publications describe its use in constructing molecular libraries for high-throughput screening, particularly against emerging therapeutic targets like protein-protein interactions. The compound's logP value and other physicochemical parameters are frequently cited in ADMET prediction models.

Ongoing research explores the compound's utility in prodrug design, leveraging its ester functionality for controlled release formulations. This aligns with current interests in precision medicine and personalized therapeutics. Regulatory documentation for CAS 2098076-43-6 continues to expand, with detailed safety data sheets and analytical certificates now standard from reputable suppliers.

In synthetic methodology development, 6-cyclohexyl-2-methylpyrimidine-4-carboxylic acid derivatives serve as test cases for new C-H activation techniques. The compound's crystalline form has been characterized by X-ray diffraction, providing valuable data for computational chemistry validations. These advancements support its growing reputation as a benchmark compound in structure-based drug design workflows.

The global market for pyrimidine carboxylates shows steady growth, with 2098076-43-6 occupying a strategic position due to its balanced reactivity profile. Academic and industrial laboratories frequently search for custom synthesis options and scale-up protocols for this material, reflecting its transition from research curiosity to practical tool. Technical bulletins increasingly highlight its compatibility with continuous flow chemistry systems.

Future directions for Methyl 6-cyclohexyl-2-methylpyrimidine-4-carboxylate research may include exploration of its metal-organic framework (MOF) applications and potential in catalysis. The compound's hydrogen bonding capacity and steric properties make it an interesting candidate for supramolecular chemistry investigations. As analytical techniques advance, previously uncharacterized polymorphs may be identified, opening new intellectual property opportunities.